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Compound of Interest

Compound Name: Cholesteryl palmitoleate
CAS No.: 1797-71-3
Cat. No.: B8088718
Get Quote
. J

Technical Guide & Characterization Protocol

Executive Summary

Cholesteryl palmitoleate (CP), the ester of cholesterol and cis-9-hexadecenoic acid (C16:1),
represents a critical class of unsaturated cholesteryl esters (CEs). Unlike its saturated
counterparts (e.g., cholesteryl palmitate), CP exhibits a distinct mesomorphic profile
characterized by a monotropic smectic phase and an enantiotropic cholesteric phase. Its
unsaturation at the

position introduces a "kink" in the acyl chain, significantly lowering phase transition
temperatures and increasing membrane fluidity. This property is increasingly leveraged in Lipid
Nanoparticle (LNP) engineering to modulate payload release kinetics and enhance endosomal
escape.

Chemical & Structural Identity

e |UPAC Name: 3

-cholest-5-en-3-yl (92)-hexadec-9-enoate
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e Molecular Formula:
e Molecular Weight: 623.0 g/mol

e Crystal System: Monoclinic, Space Group

[1]

o Structural Feature: The cis-double bond at C9 of the fatty acid chain disrupts the dense
packing observed in saturated CEs, leading to a Monolayer Type | crystal packing
arrangement.

Mesomorphic Behavior & Phase Transitions

Cholesteryl palmitoleate behaves as a thermotropic liquid crystal. Its phase transitions are
sensitive to thermal history, exhibiting both stable (enantiotropic) and metastable (monotropic)
phases.

Phase Transition Data

The following data consolidates differential scanning calorimetry (DSC) and polarizing optical
microscopy (POM) observations.
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Transition Phase Temperatur  Temperatur Enthalpy ( -
ature
Type Change e (K) e (°C) , ka/imol)
Crystal
Melting Isotropic 350.4 K 77.25°C 56.2 Enantiotropic
Liquid
Mesophase Isotropic Enantiotropic
_ 355.0K 81.85°C 1.3 .
(Cooling) Cholesteric
Mesophase Cholesteric ) _
) 349.9K 76.75 °C 0.4 Monotropic
(Cooling) Smectic A
Crystallizatio Smectic Supercooling
<300 K <27°C -
n Crystal dependent

Technical Note on Enantiotropy: Strictly speaking, if

, the smectic phase is monotropic (observable only upon supercooling the isotropic melt). The
cholesteric phase exists in a narrow range just above the melting point or upon cooling. The
"Isotropic

Cholesteric" transition at 81.85°C suggests a stable cholesteric window above the melting point
(77.25°C), making the Cholesteric phase enantiotropic and the Smectic phase monotropic.

Visualizing the Phase Logic

The following diagram illustrates the thermodynamic pathways accessible during heating and
cooling cycles.

Crystalline Solid
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Figure 1: Thermotropic phase transition pathways of Cholesteryl Palmitoleate. Note the
monotropic nature of the Smectic phase, accessible primarily through supercooling.

Optical Textures (POM)

When viewed under a Polarizing Optical Microscope (crossed polarizers):

e Cholesteric Phase: Exhibits a "Planar" texture (Grandjean) appearing as a uniform color that
shifts with temperature, or "Fingerprint" textures if the helical axis is parallel to the glass
slides.

e Smectic Phase: Upon further cooling, the texture transforms into "Focal Conic" fans or
"Batonnets,"” indicative of the layered Smectic A arrangement.

Biopharmaceutical Applications

The primary utility of CP lies in its ability to modulate the packing density of lipid bilayers and
cores.

Lipid Nanoparticles (LNPs)

In LNP formulations (e.g., for mRNA delivery), the lipid core's fluidity dictates the payload
release rate.

e Mechanism: Saturated esters (e.g., Cholesteryl Stearate) crystallize into rigid cores,
potentially trapping the payload. CP, with its cis-unsaturation, retains a liquid crystalline
disorder at body temperature (

)

o Benefit: This disorder facilitates fusion with the endosomal membrane, enhancing cytosolic
release of mMRNA.

Atherosclerosis Modeling

CP is a major component of the "lipid droplets” found in foam cells.
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o Pathology: The transition from liquid crystalline to solid crystalline CP within macrophages
can trigger inflammation. Researchers use CP to model the physical state of plaques;
maintaining CP in a liquid crystal state (via temperature or hydration) is often correlated with
metabolically active, rather than necrotic, plaques.

Experimental Protocols
Synthesis of Cholesteryl Palmitoleate

Objective: Synthesize high-purity CP avoiding oxidation of the alkene group.
Reagents:

e Cholesterol (Recrystallized from ethanol)

Palmitoleoyl Chloride (cis-9-hexadecenoyl chloride)

Triethylamine (TEA) (Acid scavenger)

Dichloromethane (DCM) (Anhydrous)

Inert Gas (
or Ar)

Workflow Diagram:
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Setup: Flame-dried flask
Purge with N2

'

Dissolve Cholesterol (1 eq)
& TEA (1.2 eq) in DCM

'

Dropwise Addition:
Palmitoleoyl Chloride (1.1 eq)
at 0°C

'

Stir at RT (12-24h)
Monitor via TLC

'

Quench: Add Water/NaHCO3

'

Extraction (DCM) & Drying (MgSO4)

'

Column Chromatography
(Hexane/EtOAc 95:5)

Pure Cholesteryl Palmitoleate

Click to download full resolution via product page

Figure 2: Acid chloride esterification workflow under inert conditions to prevent lipid oxidation.
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Characterization via DSC

Objective: Determine precise

and mesophase transitions.

o Sample Prep: Weigh 2-5 mg of CP into an aluminum pan; crimp seal.
o Reference: Empty crimped aluminum pan.

e Protocol:

[¢]

Equilibrate: Hold at 20°C for 5 min.

[e]

Heat: Ramp 10°C/min to 100°C (Observe Melting).

o

Cool: Ramp 5°C/min to 20°C (Observe Mesophase formation).

[¢]

Re-Heat: Ramp 10°C/min to 100°C.

e Analysis: The cooling curve is critical for identifying the monotropic Smectic transition, which
will appear as a small exotherm below the Cholesteric exotherm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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